Cas no 1023537-32-7 (3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one)

• Product Name: 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one
• CAS No: 1023537-32-7
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• MDL: MFCD00245561
• CID: 5176008
• Update Time: 2026-03-04

3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-METHYLPHENYL)SULFONYL)-1-PHENYL-2-PYRAZOLIN-4-ONE
• 4H-Pyrazol-4-one, 1,5-dihydro-3-[(4-methylphenyl)sulfonyl]-1-phenyl-
• 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one

• MDL： MFCD00245561
• Inchi： 1S/C16H14N2O3S/c1-12-7-9-14(10-8-12)22(20,21)16-15(19)11-18(17-16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： VEXJLOAZGSDDCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(CN(C2C=CC=CC=2)N=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 550
• XLogP3: 3.1
• Topological Polar Surface Area: 75.2

Additional information on 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one

Introduction to 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one (CAS No. 1023537-32-7) in Modern Chemical Research

3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one, identified by the chemical abstracts service number 1023537-32-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and promising biological activities. The compound’s molecular framework, featuring a pyrazoline core conjugated with a phenylsulfonyl group and a phenyl ring, positions it as a versatile scaffold for drug discovery and development.

The pyrazolin-4-one moiety is known for its role in various pharmacological applications, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of the (4-Methylphenyl)sulfonyl group enhances the compound’s lipophilicity and binding affinity, making it an attractive candidate for further exploration in medicinal chemistry. Recent studies have highlighted the potential of this class of compounds in modulating enzyme activity and interacting with biological targets.

In the context of contemporary research, 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one has been investigated for its role in inhibiting specific enzymes associated with metabolic disorders. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The structural features of the compound allow for precise interactions with these enzymes, potentially leading to novel therapeutic strategies.

The 1-phenyl substituent in the molecule contributes to its stability and bioavailability, making it a favorable candidate for further pharmacokinetic studies. Researchers have been particularly interested in how this phenyl group influences the compound’s solubility and metabolic pathways. Advanced computational methods, such as molecular docking and dynamic simulations, have been employed to predict the binding interactions of this compound with biological targets, providing valuable insights into its mechanism of action.

Moreover, the sulfonyl group has been identified as a critical pharmacophore in many bioactive molecules. In 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one, this group not only enhances the compound’s solubility but also contributes to its binding affinity by forming hydrogen bonds with polar residues on target proteins. This has led to investigations into its potential applications in treating neurological disorders, where modulation of protein-protein interactions is crucial.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for synthesizing derivatives of 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one. These synthetic pathways have improved yield and purity, allowing for more extensive biological testing. Researchers are now exploring modified analogs to enhance specific biological activities while maintaining structural integrity.

The compound’s potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it suitable for use in materials science, particularly in the development of advanced polymers and coatings that exhibit enhanced stability and functionality. The sulfonamide group, in particular, has been shown to improve adhesion properties when incorporated into polymer matrices.

In conclusion, 3-((4-Methylphenyl)sulfonyl)-1-phenyl-2-pyrazolin-4-one (CAS No. 1023537-32-7) represents a promising area of research with significant implications for both pharmaceuticals and materials science. Its structural features and biological activities make it a valuable scaffold for drug discovery, while its chemical properties offer potential applications in advanced material formulations. Continued research into this compound is likely to yield novel therapeutics and innovative materials solutions.